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Compound Name:
Tetramethylammonium

bicarbonate

Cat. No.: B1311808 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

Tetramethylammonium bicarbonate, a quaternary ammonium salt utilized in various

chemical syntheses, requires specific procedures for its proper disposal to mitigate potential

environmental and health hazards. This guide provides essential, step-by-step information for

the safe management and disposal of this compound.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with tetramethylammonium bicarbonate. According to its Safety Data Sheet (SDS), this

compound is classified under the Globally Harmonized System (GHS) with the following

hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]
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Therefore, appropriate personal protective equipment (PPE), including safety glasses with side-

shields or chemical goggles, gloves, and a lab coat, must be worn at all times.[2] Work should

be conducted in a well-ventilated area, and the generation of dust should be avoided.[1][2]

Quantitative Data
The following table summarizes the key quantitative and physical data for

tetramethylammonium bicarbonate. Note that there can be discrepancies in reported

physical states, with some sources describing it as a solid and others as a liquid.[3]

Property Value

CAS Number 58345-96-3[1][3][4]

Molecular Formula C5H13NO3[1][3]

Molecular Weight 135.16 g/mol [3]

Physical State
White, crystalline solid or clear, colorless

liquid[3]

Solubility Soluble in water and methanol

Step-by-Step Disposal Procedure
The proper disposal of tetramethylammonium bicarbonate should be carried out in a manner

that prevents its release into the environment. Do not allow the chemical to enter drains or

waterways.[1][2]

For Solid Tetramethylammonium Bicarbonate:

Containment: In case of a spill, carefully sweep up the solid material, avoiding the creation of

dust.[1]

Collection: Place the collected material into a suitable, clearly labeled, and closed container

for disposal.[1][2]

Waste Stream: The container with the waste should be handled as hazardous chemical

waste.
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For Liquid Tetramethylammonium Bicarbonate or Solutions:

Containment: For spills, absorb the liquid with an inert, non-combustible material such as

sand, earth, or vermiculite.

Collection: Place the absorbent material into a suitable, clearly labeled, and closed container

for disposal.

Waste Stream: The container with the absorbed waste should be handled as hazardous

chemical waste.

Final Disposal:

The recommended method for the final disposal of tetramethylammonium bicarbonate is to

contact a licensed professional waste disposal service.[1] An alternative, where permitted and

equipped, is to dissolve or mix the material with a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[2] Always dispose of the

unused product and its container in accordance with local, regional, and national regulations.

Experimental Protocols
No detailed experimental protocols for safety or analytical tests were found in the reviewed

safety data sheets. For specific analytical procedures, it is recommended to consult relevant

chemical literature or application notes.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

tetramethylammonium bicarbonate.
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Disposal Workflow for Tetramethylammonium Bicarbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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